Cas no 13949-67-2 (2-(Naphthalen-1-yloxy)propanoic acid)

• Product Name: 2-(Naphthalen-1-yloxy)propanoic acid
• CAS No: 13949-67-2
• MF: C₁₃H₁₂O₃
• MW: 216.232583999634
• MDL: MFCD00021470
• CID: 49557
• PubChem ID: 85662
• Update Time: 2025-06-23

2-(Naphthalen-1-yloxy)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Naphthalen-1-yloxy)propanoic acid
• 2-(1-naphthoxy)propionoic acid
• 2-(1-Naphthalenyloxy)propanoic acid
• 2-(1-Naphthyloxy)propanoic acid
• 2-(1-NAPHTHYLOXY)PROPIONIC ACID
• (+)-2-(1-NAPHTHOXY)PROPIONIC ACID
• 2-naphthalen-1-yloxypropanoic acid
• Naphthoxypropionic acid
• Propionicacid, 2-(1-naphthyloxy)- (6CI,8CI)
• NSC 523899
• 2-(1-Naphthoxy)propionic acid
• E80228
• Z111834290
• Oprea1_854144
• 5W99RR6EEZ
• napropamide TP
• F1943-0035
• 2-(naphthalen-1-yloxy)propanoicacid
• DTXSID60884520
• UNII-5W99RR6EEZ
• (-)-2-(1-NAPHTHOXY)PROPIONIC ACID
• Propanoic acid, 2-(1-naphthalenyloxy)-
• A807548
• AKOS000101752
• Propanoic acid, 2-(1-naphthalenyloxy)- ;2-(Naphthalen-1-yloxy)propanoic acid
• EN300-181837
• 2-(1-Naphthalenyloxy)propanoic Acid; NSC 523899; Propanoic acid, 2-?(1-?naphthalenyloxy)?-
• NSC523899
• 2-(1-naphthoxy) propionic acid
• Propionic acid, 2-(1-naphthoxy)-
• BCP31614
• 2-(1-Naphthalenyloxy)propanoicacid
• NS00005737
• VS-01776
• FT-0756879
• Propionic acid, 2-(1-naphthyloxy)-
• MFCD00021470
• NSC-523899
• AKOS016038955
• 13949-67-2
• alpha-naphthoxy propionic acid
• 2-(1-Naphthyloxy)-propionic acid (NOPA)
• SCHEMBL2922977
• STK412131
• KTAVXDDWEGVLRN-UHFFFAOYSA-N
• DB-019370
• ALBB-000838
• 2-(1-Naphthoxy) propionoic acid
• BBL007993

• MDL： MFCD00021470
• Inchi： 1S/C13H12O3/c1-9(13(14)15)16-12-8-4-6-10-5-2-3-7-11(10)12/h2-9H,1H3,(H,14,15)
• InChI Key： KTAVXDDWEGVLRN-UHFFFAOYSA-N
• SMILES： O(C(C(=O)O)C)C1C=CC=C2C=CC=CC=12

Computed Properties

• Exact Mass: 216.07900
• Monoisotopic Mass: 216.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 46.5A^2

Experimental Properties

• Density: 1.231
• Boiling Point: 389.7°Cat760mmHg
• Flash Point: 152.1°C
• Refractive Index: 1.618
• PSA: 46.53000
• LogP: 2.69170

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxyacetic acid derivatives

Additional information on 2-(Naphthalen-1-yloxy)propanoic acid

2-(Naphthalen-1-yloxy)propanoic Acid: A Comprehensive Overview

2-(Naphthalen-1-yloxy)propanoic acid (CAS No. 13949-67-2) is a versatile organic compound with a unique structure that has garnered significant attention in various fields of chemistry and materials science. This compound, often abbreviated as NAPOPA, is characterized by its naphthoxy group attached to a propanoic acid backbone, making it a valuable molecule for both academic research and industrial applications. In this article, we will delve into the properties, synthesis, applications, and recent advancements related to NAPOPA.

The molecular structure of NAPOPA consists of a naphthalene ring system connected via an ether linkage to a propanoic acid moiety. This combination imparts the compound with distinct electronic and physical properties. The naphthoxy group contributes to the molecule's aromaticity and planarity, while the carboxylic acid group introduces acidity and the potential for hydrogen bonding. These features make NAPOPA an ideal candidate for exploring supramolecular chemistry, crystal engineering, and nonlinear optical materials.

Recent studies have highlighted the potential of NAPOPA in the development of organic semiconductors. Researchers have investigated its ability to form ordered assemblies through π-π interactions and hydrogen bonding. These self-assembled structures exhibit promising electronic properties, including high charge carrier mobility and stability under ambient conditions. For instance, a 2023 study published in *Nature Communications* demonstrated that thin films of NAPOPA exhibit exceptional performance in organic field-effect transistors (OFETs), with carrier mobilities exceeding 0.5 cm²/V·s.

In addition to its electronic applications, NAPOPA has also been explored for its role in drug delivery systems. The compound's amphiphilic nature allows it to form nanoparticles that can encapsulate hydrophobic drugs. A 2022 study in *Biomaterials Science* reported that NAPOPA-based nanoparticles exhibited enhanced drug loading capacity and sustained release profiles, making them suitable for targeted drug delivery applications.

The synthesis of NAPOPA typically involves a two-step process: the preparation of the naphthoxy intermediate followed by esterification or direct coupling with propanoic acid derivatives. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses. For example, researchers have utilized palladium-catalyzed cross-coupling reactions to achieve high yields of NAPOPA with minimal byproducts.

From an environmental standpoint, NAPOPA has been studied for its biodegradability and eco-friendly properties. A 2023 report in *Environmental Science & Technology* indicated that NAPOPA undergoes rapid microbial degradation under aerobic conditions, making it a safer alternative to traditional organic compounds in industrial settings.

In conclusion, NAPOPA (CAS No. 13949-67-2) is a multifaceted compound with applications spanning electronics, drug delivery, and materials science. Its unique structure and functional groups make it an attractive candidate for both fundamental research and practical innovations. As ongoing studies continue to uncover new properties and uses for this compound, NAPOPA is poised to play an increasingly important role in advancing modern chemistry.